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Compound of Interest

Compound Name: 2-Chloro-3-iodophenol

cat. No.: B1312723

An In-Depth Technical Guide to 2-Chloro-3-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-Chloro-3-iodophenol, with a focus on its molecular weight. It includes a
summary of its key characteristics, a representative synthesis protocol, and a logical diagram
illustrating the basis of its molecular weight calculation. This document is intended to serve as a
valuable resource for professionals in the fields of chemical research and drug development.

Quantitative Data Summary

The key quantitative properties of 2-Chloro-3-iodophenol are summarized in the table below
for easy reference and comparison.

Property Value References
Molecular Weight 254.45 g/mol [L][2][3]14]
Molecular Formula CeHaCIIO [1112]131[4]
CAS Number 666727-31-7 [1][2][3]
Purity Typically =95% [1]
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Representative Experimental Protocol: Synthesis of
a Halogenated Phenol

While a specific, detailed experimental protocol for the synthesis of 2-Chloro-3-iodophenol is
not readily available in the searched literature, the following protocol for the synthesis of the
structurally similar compound, 3-chloro-2-iodophenol, provides a representative example of the
chemical methodology that could be adapted for its preparation.

Synthesis of 3-Chloro-2-iodophenol

This procedure involves the hydrolysis of a carbamate precursor.
Materials:

e 3-chloro-2-iodophenyl N,N-diethylcarbamate

e Sodium hydroxide (NaOH)

« Ethanol

o Water

o Petroleum ether

o Ethyl acetate

¢ 2N Hydrochloric acid (HCI)

Anhydrous sodium sulfate (Naz2S0a)
Procedure:

e Sodium hydroxide (32.0 g, 800 mmol) is gradually added to a solution of 3-chloro-2-
iodophenyl N,N-diethylcarbamate (57.0 g, 161 mmol) in 400 mL of ethanol at 25 °C.

e The reaction mixture is heated to reflux and maintained at this temperature for 2 hours.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1312723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After the reaction is complete, the ethanol solvent is removed by distillation under reduced
pressure.

e The remaining residue is dissolved in 400 mL of water and then extracted with petroleum
ether.

e The aqueous phase is neutralized with a 2N hydrochloric acid solution and subsequently
extracted with ethyl acetate.

 All the organic phases are combined, washed with a saturated brine solution, and dried over
anhydrous sodium sulfate.

 Finally, the organic solvent is removed by distillation under reduced pressure to yield the 3-
chloro-2-iodophenol product.

Visualization of Molecular Weight Determination

The molecular weight of a compound is a fundamental property derived from the atomic
weights of its constituent elements. The following diagram illustrates the logical relationship for
calculating the molecular weight of 2-Chloro-3-iodophenol.
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Caption: Calculation of 2-Chloro-3-iodophenol's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-iodophenol-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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